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Compound of Interest

Compound Name: gamma-Decalactone

Cat. No.: B1670016

Abstract: This technical guide provides a comprehensive overview of the core physical and
chemical properties of y-decalactone (CAS 706-14-9), a significant aroma compound found
naturally in many fruits and widely used in the flavor, fragrance, pharmaceutical, and cosmetic
industries. This document is intended for researchers, scientists, and drug development
professionals, offering detailed data, experimental protocols, and visual workflows to support
advanced research and application.

Introduction

Gamma-Decalactone (y-decalactone) is a naturally occurring cyclic ester, or lactone, with the
chemical formula C10H1802.[1] It is renowned for its intense and pleasant fruity aroma, strongly
reminiscent of peaches and apricots.[2] This characteristic makes it a valuable ingredient in the
formulation of flavorants for foods and beverages, as well as a key component in fragrances for
personal care and household products.[1][3] Naturally present in fruits like peaches, apricots,
and strawberries, it can be extracted or, more commonly, produced through biotechnological or
synthetic methods.[2][4][5] Its stability and sensory profile also make it a compound of interest
for applications in pharmaceutical formulations as a flavoring agent or excipient.[1][6]

Physical Properties

y-Decalactone is typically a colorless to pale yellow oily liquid at room temperature.[1][2][7] It is
characterized by its low volatility and limited solubility in water, but it readily dissolves in organic
solvents such as ethanol and ether.[3][7][8]
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Table 1: Quantitative Physical Properties of y-

Decalactone

Property Value Conditions Reference(s)
at 760 mmHg

Boiling Point 281 °C (Atmospheric [11[41519]
Pressure)

125-127 °C at 3.5 Torr [10]

114-116 °C at 0.5 mmHg [11]

Melting Point <-20°C [4]

Density 0.948 g/mL at 25 °C [21[5119]

0.9482 g/cm3 at 20 °C [10]

0.950 - 0.955 g/mL at 25 °C [10][11]

Refractive Index 1.449 n20/D [21[5119]

1.447 - 1.451 n20/D [4][10]

Vapor Pressure 0.0045 mmHg at 25 °C [4]

0.72 Pa at 25 °C [5]

Flash Point >100 °C Closed Cup [10][12]

150 °C [4]

N at 20 °C (Slightly

Water Solubility 1.26 g/L [2][5]

soluble)
- In 95% ethanol, ether,

Solubility Soluble [B1[71181[10]
propylene glycol

logP (Octanol/Water) 27-3.0 at 25 °C [41[10][11]

Optical Rotation +34° [0]24/D, neat [2][5]

Odor Threshold 11 ppb In water [4]
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Chemical Properties and Spectral Data

y-Decalactone is a five-membered ring lactone (a y-lactone) with a hexyl group attached at the
5-position. Its chemical stability under normal storage conditions is good, making it a reliable
component in various formulations.[8][13] It is stable in closed containers at room temperature
but should be stored away from strong oxidizing agents.[7][12]

ble 2: Chemical Identifiers for y- |

Identifier Value Reference(s)
Molecular Formula C10H1802 [11[4][14]
Molecular Weight 170.25 g/mol [41[14]

CAS Registry Number 706-14-9 [1][4]

IUPAC Name 5-Hexyloxolan-2-one [1][11]
SMILES CCcCcccceiccec(=0)o1 [11[9]

IFYYFLINQYPWGJ-
InChlKey [1109]
UHFFFAOYSA-N

Table 3: Summary of Spectral Data for y-Decalactone

Technique Key Data Points Reference(s)

Solvent: CDCIs Shifts (ppm):
177.25 (C=0), 81.06 (C-0),

13C NMR 35.65, 31.73, 29.06, 28.89, [11]
28.07, 25.27, 22.58, 14.06
(Alkyl chain)

GC-MS Major Fragment lon (m/z): 85.0  [11]

Data available, characteristic
IR Spectroscopy C=0 stretch for a y-lactone [11]

expected around 1770 cm™1.

Synthesis and Degradation Pathways
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Biotechnological Synthesis (Biosynthesis)

The most common and industrially significant method for producing "natural” y-decalactone is
through the microbial biotransformation of ricinoleic acid.[15][16] This fatty acid, which is the
primary component of castor oil, is processed by various yeast strains, most notably Yarrowia
lipolytica.[15][17] The synthesis proceeds via the peroxisomal (3-oxidation pathway, where the
ricinoleic acid chain is shortened by four cycles to yield 4-hydroxydecanoic acid, which then

spontaneously cyclizes under acidic conditions to form y-decalactone.[4][15]
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Biosynthesis of y-Decalactone
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Caption: Biochemical pathway for y-decalactone synthesis.

Chemical Synthesis
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Chemically, y-decalactone can be synthesized through various routes. One common method
involves the heating and cyclization of 9-decenoic acid in the presence of a strong acid like
80% sulfuric acid.[7]

Degradation

In the presence of microorganisms like Yarrowia lipolytica, y-decalactone can be further
metabolized and degraded. The yeast can consume the produced lactone, continuing the 3-
oxidation process, which can lead to a decrease in yield over extended fermentation times.[18]
This highlights the importance of optimizing fermentation duration to maximize product
recovery.

Experimental Protocols
Determination of Physical Properties

» Boiling Point: Determined using standard distillation apparatus under atmospheric or
reduced pressure. A micro-boiling point apparatus can be used for small sample volumes.
The temperature at which the liquid and vapor phases are in equilibrium is recorded.

o Density: Measured using a calibrated pycnometer or a digital density meter at a controlled
temperature (e.g., 20°C or 25°C). The mass of a known volume of the substance is
determined and density is calculated.

» Refractive Index: Measured using an Abbe refractometer at a specified temperature (typically
20°C) and wavelength (the sodium D-line, 589 nm). A drop of the liquid is placed on the
prism, and the boundary line is read from the calibrated scale.

e Solubility: Determined by adding measured aliquots of the solute (y-decalactone) to a known
volume of the solvent (e.g., water, ethanol) at a constant temperature. The mixture is
agitated until saturation is reached, and the concentration is determined. For qualitative
assessment, miscibility is observed upon mixing.

Chromatographic Analysis for Purity and Quantification

Gas Chromatography (GC) is the primary method for assessing the purity and quantifying the
concentration of y-decalactone.[19][20]
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o Objective: To separate y-decalactone from impurities and quantify its concentration.

e Instrumentation: Gas chromatograph equipped with a Flame lonization Detector (FID) or a
Mass Spectrometer (MS).

» Methodology:

o Sample Preparation: The sample is diluted in a suitable solvent (e.g., ethanol, hexane). An
internal standard may be added for precise quantification.

o Injection: A small volume (typically 1 pL) of the prepared sample is injected into the GC
inlet, which is heated to vaporize the sample.

o Separation: The vaporized sample is carried by an inert gas (e.g., helium, nitrogen)
through a capillary column (e.g., a polar column like DB-WAX or a non-polar one like DB-
5). Separation occurs based on the differential partitioning of components between the
mobile and stationary phases.

o Detection: As components elute from the column, they are detected by the FID (for
guantification) or MS (for identification and quantification).

o Data Analysis: The retention time is used to identify y-decalactone, and the peak area is
used to determine its purity or concentration relative to a standard curve or internal
standard.

Caption: Standard workflow for Gas Chromatography analysis.

Authenticity Assessment by GC-C/P-IRMS

To differentiate between natural (from fruit or biosynthesis) and synthetic y-decalactone, Gas
Chromatography-Combustion/Pyrolysis-Isotope Ratio Mass Spectrometry (GC-C/P-IRMS) is
employed.[21][22]

» Principle: This technique measures the stable isotope ratios of carbon (33C/12C) and
hydrogen (3H/*H). These ratios vary depending on the precursor materials and the synthesis
pathway (botanical, biotechnological, or chemical).

e Methodology:
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o The sample is injected into a GC for separation, similar to the standard GC analysis.

o After eluting from the column, the y-decalactone peak is directed into a combustion or
pyrolysis reactor.

o In the combustion reactor, the compound is oxidized to CO2 and H20, allowing for the
measurement of 313C values.

o In the pyrolysis reactor, the compound is reduced to Hz gas, allowing for the measurement
of d2H values.

o The resulting gases are introduced into an Isotope Ratio Mass Spectrometer, which
precisely measures the isotope ratios.

o By comparing the &13C and &2H values to those of reference standards of known origin,
the authenticity of the sample can be determined.[22]

Conclusion

y-Decalactone is a well-characterized compound with a robust dataset supporting its physical
and chemical properties. Its distinct peachy aroma, coupled with its stability, makes it an
indispensable ingredient in the food, fragrance, and cosmetic industries. For researchers and
drug development professionals, its defined characteristics, established analytical protocols,
and status as "Generally Recognized as Safe" (GRAS) by the FDA provide a solid foundation
for its use as a flavoring agent or excipient in pharmaceutical formulations.[13] The advanced
analytical techniques available also ensure rigorous quality and authenticity control, which is
critical in regulated industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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